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Compound of Interest

Compound Name: GSK 2830371-d4

Cat. No.: B1154372

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the potent and selective Wip1 (Wild-type

p53-induced phosphatase 1) inhibitor, GSK2830371, for its application in cancer cell line

studies. GSK2830371 is an allosteric inhibitor of Wip1 phosphatase with a reported IC50 of 6

nM.[1][2] Its mechanism of action revolves around the inhibition of Wip1, a negative regulator of

the p53 tumor suppressor pathway. By inhibiting Wip1, GSK2830371 enhances the

phosphorylation of key proteins in the DNA damage response, including p53, Chk2, H2AX, and

ATM, leading to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[1][2][3] This

document outlines its utility, provides detailed experimental protocols, and summarizes key

quantitative data for researchers in oncology and drug discovery.
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Property Value

Molecular Weight 461.02 g/mol

Formula C₂₃H₂₉ClN₄O₂S

CAS Number 1404456-53-6

Solubility
Soluble to 100 mM in DMSO and 50 mM in

ethanol.[2][3]

Storage Store at -20°C.[2][3]

Note: The information provided is for GSK2830371. It is assumed that the deuterated form,

GSK2830371-d4, exhibits similar biological activity and requires identical handling and storage

conditions. Researchers should consult the manufacturer's specifications for the deuterated

compound.

Quantitative Data Summary
The following tables summarize the reported efficacy of GSK2830371 in various cancer cell

lines.

Table 1: In Vitro IC50 and GI50 Values
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Cell Line
Cancer
Type

Assay Type Parameter Value Reference

MCF7
Breast

Carcinoma

Function

Assay
IC50 9.5 µM [1]

MCF7
Breast

Carcinoma

Growth

Inhibition
GI50

2.65 µM ±

0.54
[4]

DOHH2 Lymphoid
Antiproliferati

ve
-

Synergistic

with

doxorubicin

[1]

MX-1 Tumor
Antiproliferati

ve
-

Synergistic

with

doxorubicin

[1]

RBE

Liver

Adenocarcino

ma

Growth

Inhibition
GI50

>10 µM (as

single agent)
[2]

SK-Hep-1

Liver

Adenocarcino

ma

Growth

Inhibition
GI50

>10 µM (as

single agent)
[2]

Table 2: Synergistic Effects with Other Agents
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Cell Line Cancer Type
Combination
Agent

Effect Reference

DOHH2, MX-1 Lymphoid, Tumor Doxorubicin

Synergistic

antiproliferative

effect

[1]

p53 wild-type

cells
Various

MDM2 inhibitors

(Nutlin-3,

RG7388,

HDM201)

Potentiated

growth inhibition

and apoptosis

[5][6][7]

IMR-32, SH-

SY5Y
Neuroblastoma

Doxorubicin,

Etoposide (VP-

16)

Enhanced

cytotoxic effect
[8]

MCL cells
Mantle Cell

Lymphoma

Bortezomib,

Doxorubicin

Sensitized cells

to treatment
[7]

Signaling Pathway
GSK2830371 primarily impacts the p53 signaling pathway by inhibiting its negative regulator,

Wip1 phosphatase. This leads to the sustained phosphorylation and activation of key upstream

and downstream effectors in the DNA damage response cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.selleckchem.com/products/gsk2830371.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8750798/
https://pubmed.ncbi.nlm.nih.gov/27626308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5171816/
https://pubmed.ncbi.nlm.nih.gov/27626308/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Stress (e.g., DNA Damage)

DNA Damage Response

Cellular Outcomes

DNA Damage
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Caption: GSK2830371 inhibits Wip1, leading to enhanced p53 pathway activation.
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Experimental Protocols
Detailed methodologies for key experiments involving GSK2830371 are provided below.

Cell Viability Assays
Cell viability can be assessed using various methods, including luminescence-based,

colorimetric, or fluorometric assays.

This assay quantifies ATP, an indicator of metabolically active cells.

Cell Seeding: Seed 200–400 cells per well in a 96-well plate.[1]

Treatment: After 24 hours, treat cells with a serial dilution of GSK2830371. Include a DMSO

vehicle control.

Incubation: Incubate the plate for 7 days.[1]

Assay: Add CellTiter-Glo® reagent according to the manufacturer's protocol.

Measurement: Measure luminescence using a microplate reader.[1]

This assay measures cellular protein content.

Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

Treatment: Treat cells with GSK2830371 for the desired duration.

Fixation: Gently fix the cells with Carnoy's fixative.[5]

Staining: Stain with Sulforhodamine B solution.

Measurement: Solubilize the bound dye and measure absorbance at 570 nm.[5]
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Seed cells in 96-well plate

Treat with GSK2830371
(and controls)

Incubate for specified duration
(e.g., 72h - 7 days)

Add viability reagent
(e.g., CellTiter-Glo, SRB)

Measure signal
(Luminescence or Absorbance)

Analyze data and
calculate GI50
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Caption: General workflow for cell viability assays.

Western Blotting
Western blotting is used to detect changes in protein expression and phosphorylation status.

Cell Lysis: Treat cells with GSK2830371 for the desired time, then lyse them in RIPA buffer

supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel.
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Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in

TBST.

Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at

4°C. Key antibodies include:

Phospho-p53 (Ser15)

Total p53

Phospho-Chk2 (Thr68)

Total Chk2

p21

Wip1

γH2AX

Cleaved PARP

Cleaved Caspase-3

Loading control (e.g., β-actin, GAPDH)

Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated

secondary antibodies for 1 hour at room temperature.

Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Cell Cycle Analysis
Flow cytometry with propidium iodide (PI) staining is used to determine the distribution of cells

in different phases of the cell cycle.
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Cell Harvest: Treat cells with GSK2830371, then harvest and wash them with PBS.

Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at 4°C for at least

2 hours.[3][9]

Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing

propidium iodide (50 µg/mL) and RNase A (100 µg/mL).[3]

Incubation: Incubate for 30 minutes at room temperature in the dark.

Flow Cytometry: Analyze the samples on a flow cytometer, collecting data on a linear scale.

[3]

Apoptosis Assay
Apoptosis can be measured by detecting caspase activity or the externalization of

phosphatidylserine.

This assay measures caspase-3 and -7 activities, which are key effectors of apoptosis.

Cell Treatment: Seed and treat cells in a 96-well plate as for a viability assay.

Assay: Add Caspase-Glo® 3/7 reagent to each well.

Incubation: Incubate at room temperature for 1-2 hours.

Measurement: Measure the luminescence, which is proportional to caspase activity.

This flow cytometry-based assay detects the externalization of phosphatidylserine, an early

marker of apoptosis.

Cell Harvest: Harvest both adherent and suspension cells after treatment.

Washing: Wash cells with cold PBS.

Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V

and a viability dye like propidium iodide (PI).

Incubation: Incubate for 15 minutes at room temperature in the dark.
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Flow Cytometry: Analyze the stained cells immediately by flow cytometry to distinguish

between viable, early apoptotic, late apoptotic, and necrotic cells.

Caspase-Glo Assay Annexin V Staining

Treat cells in 96-well plate

Add Caspase-Glo Reagent

Incubate

Measure Luminescence

Treat and harvest cells

Wash with PBS

Stain with Annexin V-FITC & PI

Incubate

Analyze by Flow Cytometry

Click to download full resolution via product page

Caption: Workflows for common apoptosis assays.

Conclusion
GSK2830371 is a valuable tool for investigating the p53 pathway and the broader DNA

damage response in cancer cell lines. Its high potency and selectivity for Wip1 phosphatase

make it a precise instrument for probing the consequences of Wip1 inhibition. The protocols

and data presented in this guide are intended to facilitate the effective use of GSK2830371 in

preclinical cancer research, enabling further exploration of its therapeutic potential, both as a

monotherapy and in combination with other anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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